Cas no 31301-56-1 (11H-Cyclopenta[a]phenanthrene,12,13,14,15,16,17-hexahydro- (9CI))

• Product Name: 11H-Cyclopenta[a]phenanthrene,12,13,14,15,16,17-hexahydro- (9CI)
• CAS No: 31301-56-1
• MF: C₁₇H₁₈
• MW: 222.324824810028
• CID: 314549
• PubChem ID: 182037
• Update Time: 2025-04-19

11H-Cyclopenta[a]phenanthrene,12,13,14,15,16,17-hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 11H-Cyclopenta[a]phenanthrene,12,13,14,15,16,17-hexahydro- (9CI)
• 12,13,14,15,16,17-hexahydro-11H-cyclopenta[a]phenanthrene
• Gona-1(10),2,4,6,8-pentaene
• 11H-Cyclopenta(a)phenanthrene, 12,13,14,15,16,17-hexahydro-
• 15H-Cyclopenta(a)phenanthrene, 11,12,13,14,16,17-hexahydro-
• DTXSID00953345
• 31301-56-1

• Inchi： 1S/C17H18/c1-2-6-14-12(4-1)8-10-17-15-7-3-5-13(15)9-11-16(14)17/h1-2,4,6,8,10,13,15H,3,5,7,9,11H2
• InChI Key： GGHJBWGVVWBCHB-UHFFFAOYSA-N
• SMILES： C12CCC3C4C=CC=CC=4C=CC=3C1CCC2

Computed Properties

• Exact Mass: 222.14094
• Monoisotopic Mass: 222.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 372.7°Cat760mmHg
• Flash Point: 194.3°C
• Refractive Index: 1.629
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Delta-7-steroids